Cas no 784146-25-4 (Quinolinium, 1-[(4-boronophenyl)methyl]-6-methyl-, bromide)

• Product Name: Quinolinium, 1-[(4-boronophenyl)methyl]-6-methyl-, bromide
• CAS No: 784146-25-4
• MF: C₁₇H₁₇BBrNO₂
• MW: 358.037383794785
• CID: 534531
• PubChem ID: 71403078
• Update Time: 2025-04-19

Quinolinium, 1-[(4-boronophenyl)methyl]-6-methyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 1-[(4-boronophenyl)methyl]-6-methyl-, bromide
• [4-[(6-methylquinolin-1-ium-1-yl)methyl]phenyl]boronic acid,bromide
• DTXSID60824007
• 1-[(4-Boronophenyl)methyl]-6-methylquinolin-1-ium bromide
• 784146-25-4

• Inchi： 1S/C17H17BNO2.BrH/c1-13-4-9-17-15(11-13)3-2-10-19(17)12-14-5-7-16(8-6-14)18(20)21;/h2-11,20-21H,12H2,1H3;1H/q+1;/p-1
• InChI Key： WIKHUCFVJXODRP-UHFFFAOYSA-M
• SMILES： [Br-].OB(C1C=CC(=CC=1)C[N+]1=CC=CC2C=C(C)C=CC1=2)O

Computed Properties

• Exact Mass: 357.05357g/mol
• Monoisotopic Mass: 357.05357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3Ų